Cas no 15382-16-8 (Urea,N'-2-benzothiazolyl-N,N-diethyl-)
15382-16-8 structure
Product Name:Urea,N'-2-benzothiazolyl-N,N-diethyl-
CAS No:15382-16-8
MF:C12H15N3OS
MW:249.33200097084
CID:164459
PubChem ID:203858
Update Time:2025-04-19
Urea,N'-2-benzothiazolyl-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N'-2-benzothiazolyl-N,N-diethyl-
- 3-(1,3-benzothiazol-2-yl)-1,1-diethylurea
- AKOS008847974
- 1-(2-Benzothiazolyl)-3,3-diethylurea, crude
- Urea, 1-(2-benzothiazolyl)-3,3-diethyl-, (crude)
- BRN 0798119
- DTXSID30165439
- Urea, 3-(2-benzothiazolyl)-1,1-diethyl-
- 15382-16-8
-
- Inchi: 1S/C12H15N3OS/c1-3-15(4-2)12(16)14-11-13-9-7-5-6-8-10(9)17-11/h5-8H,3-4H2,1-2H3,(H,13,14,16)
- InChI Key: QUXUOKFFPQENCN-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1NC(N(CC)CC)=O
Computed Properties
- Exact Mass: 249.09375
- Monoisotopic Mass: 249.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 73.5Ų
Experimental Properties
- PSA: 45.23
Urea,N'-2-benzothiazolyl-N,N-diethyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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